Cas no 1316225-90-7 (4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine)

4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine is a specialized pyrimidine derivative featuring a chloro substituent at the 4-position and a 2-(1-isopropylpyrrolidin-2-yl)ethyl group at the 6-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity, which may serve as a key intermediate in the synthesis of biologically active molecules. The presence of the pyrrolidine ring and isopropyl moiety enhances its potential for interactions with target proteins or enzymes. Its well-defined molecular structure allows for precise modifications, making it valuable for exploratory studies in drug development, particularly in the design of kinase inhibitors or other therapeutic agents.

4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine structure

1316225-90-7 structure

Product Name:4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine

CAS No:1316225-90-7

MF:C₁₃H₂₀ClN₃

MW:253.771001815796

MDL:MFCD19691503

CID:4694314

Update Time:2025-06-08

4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine
- 4-chloro-6-[2-(1-isopropylpyrrolidin-2-yl)ethyl]pyrimidine
- 4-Chloro-6-[2-(1-isopropyl-pyrrolidin-2-yl)-ethyl]-pyrimidine
- MDL： MFCD19691503
- Inchi： 1S/C13H20ClN3/c1-10(2)17-7-3-4-12(17)6-5-11-8-13(14)16-9-15-11/h8-10,12H,3-7H2,1-2H3
- InChI Key： WJWYICPOXHNXFC-UHFFFAOYSA-N
- SMILES： ClC1=CC(CCC2CCCN2C(C)C)=NC=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 235
Topological Polar Surface Area: 29

4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM493812-1g	4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine	1316225-90-7	97%	1g	$557	2024-08-02
Matrix Scientific	067399-250mg	4-Chloro-6-[2-(1-isopropyl-pyrrolidin-2-yl)-ethyl]-pyrimidine	1316225-90-7		250mg	$363.00	2023-09-06

4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Additional information on 4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine

4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine (CAS No. 1316225-90-7): An Overview

4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine (CAS No. 1316225-90-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular structure of 4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine is characterized by a pyrimidine core with a chlorine substituent at the 4-position and a 2-(1-isopropylpyrrolidin-2-yl)ethyl group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various pharmaceutical applications.

Recent research has focused on the potential of 4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine as a lead compound for drug development. Studies have shown that this compound exhibits potent antiviral activity against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or processes.

In addition to its antiviral properties, 4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through the induction of apoptosis and cell cycle arrest.

The pharmacokinetic profile of 4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Results from these studies indicate that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for its potential use as an oral therapeutic agent.

Toxicity studies have also been conducted to assess the safety profile of 4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully evaluate its safety in humans.

The synthesis of 4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine involves a multi-step process that includes the preparation of the key intermediates and their subsequent coupling to form the final product. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production if required.

In conclusion, 4-Chloro-6-(2-(1-isopropylpyrrolidin-2-yl)ethyl)pyrimidine (CAS No. 1316225-90-7) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As more data becomes available, this compound may prove to be a valuable addition to the arsenal of drugs used in the treatment of viral infections and cancer.